Cas no 835922-48-0 ((2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol)

• Product Name: (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol
• CAS No: 835922-48-0
• MF: C₁₂H₁₈O₄
• MW: 226.268924236298
• CID: 6025956
• PubChem ID: 75406765
• Update Time: 2025-08-04

(2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, 3,4,5-trimethoxy-a-methyl-, (aS)-
• Benzeneethanol, 3,4,5-trimethoxy-α-methyl-, (αS)-
• (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol
• EN300-1854372
• 3,4,5-trimethoxyphenyl propan-2-ol
• DDGBYZWNOGNCRX-UHFFFAOYSA-N
• SCHEMBL4106588
• Benzeneethanol,3,4,5-trimethoxy-a-methyl-,(aS)-
• 1-(3,4,5-trimethoxyphenyl)propan-2-ol
• 835922-48-0
• 32883-50-4

• Inchi： 1S/C12H18O4/c1-8(13)5-9-6-10(14-2)12(16-4)11(7-9)15-3/h6-8,13H,5H2,1-4H3/t8-/m0/s1
• InChI Key： DDGBYZWNOGNCRX-QMMMGPOBSA-N
• SMILES： C1(C[C@H](C)O)=CC(OC)=C(OC)C(OC)=C1

Computed Properties

• Exact Mass: 226.12050905g/mol
• Monoisotopic Mass: 226.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.084±0.06 g/cm3(Predicted)
• Boiling Point: 328.8±37.0 °C(Predicted)
• pka: 14.79±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol

Comprehensive Overview of (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol (CAS No. 835922-48-0)

(2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol (CAS No. 835922-48-0) is a chiral organic compound featuring a 3,4,5-trimethoxyphenyl group attached to a propan-2-ol backbone. This structurally unique molecule has garnered significant attention in pharmaceutical and synthetic chemistry due to its potential applications in drug development and as a key intermediate in organic synthesis. The compound's stereochemistry, particularly the (2S) configuration, plays a critical role in its biological activity and interaction with enzymes or receptors.

Researchers and industry professionals often search for "synthesis of (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol" or "CAS 835922-48-0 applications," reflecting the growing interest in its synthetic pathways and utility. The compound's trimethoxyphenyl moiety is reminiscent of bioactive natural products, making it a valuable scaffold for designing novel therapeutics. Recent studies have explored its derivatives in contexts such as anti-inflammatory agents and central nervous system (CNS) modulators, aligning with current trends in precision medicine and targeted drug delivery.

From a chemical perspective, the propan-2-ol segment offers versatility for further functionalization, enabling the creation of esters, ethers, or other derivatives. This adaptability makes CAS 835922-48-0 a focal point for medicinal chemists aiming to optimize pharmacokinetic properties like solubility and metabolic stability. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are commonly employed to characterize this compound, ensuring high purity for research applications.

Environmental and regulatory considerations are also pivotal in discussions about (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol. As sustainability gains traction, greener synthetic routes—such as catalytic asymmetric synthesis or biocatalysis—are being investigated to produce this compound with minimal waste. FAQs like "Is CAS 835922-48-0 biodegradable?" or "safe handling of trimethoxyphenyl derivatives" highlight user concerns about eco-friendly practices and workplace safety.

In summary, (2S)-1-(3,4,5-trimethoxyphenyl)propan-2-ol represents a compelling case study at the intersection of chemistry and life sciences. Its structural features, combined with emerging applications, position it as a molecule of enduring relevance in both academic and industrial settings. Future research may uncover additional roles for this compound in areas like cancer therapeutics or neurodegenerative disease research, further solidifying its importance.